Cyclobutyl(3-(isobutylsulfonyl)azetidin-1-yl)methanone

• IUPAC Name: cyclobutyl-[3-(2-methylpropylsulfonyl)azetidin-1-yl]methanone
• InChI: InChI=1S/C12H21NO3S/c1-9(2)8-17(15,16)11-6-13(7-11)12(14)10-4-3-5-10/h9-11H,3-8H2,1-2H3
• InChI Key: ZLEUZLJVEIOHSI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)C1CN(C1)C(=O)C2CCC2
• Molecular Formula: C12H21NO3S
• Molecular Weight: 259.37 g/mol

Description

Cyclobutyl(3-(isobutylsulfonyl)azetidin-1-yl)methanone is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is a potential drug candidate that has shown promising results in the treatment of various diseases.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• The development of azetidine derivatives, including those involving cyclobutyl groups, has been explored for their unique chemical properties and potential as building blocks in organic synthesis. For example, research on azetidines has led to the synthesis of functional derivatives with potential applications in medicinal chemistry and drug discovery (Chen et al., 1967). Additionally, studies on the synthesis of tetrahydroquinazolinone derivatives via Diels–Alder reactions have demonstrated the versatility of cyclobutyl-containing compounds in constructing complex heterocyclic systems (Dalai et al., 2006).

Biological Activities

• Certain cyclobutyl-containing compounds have been evaluated for their antimicrobial properties, highlighting the potential of these structures in developing new antimicrobial agents. For instance, compounds derived from Ficus ovata showed significant antimicrobial activity, suggesting the importance of cyclobutyl groups in enhancing biological efficacy (Kuete et al., 2009).
• The exploration of azetidine-based compounds, such as those containing cyclobutyl groups, for their potential use in drug discovery has led to the identification of novel scaffolds. These compounds are considered as "stretched" analogues of piperidine and other nitrogen-containing heterocycles, providing new opportunities for lead optimization in medicinal chemistry projects (Feskov et al., 2019).

Advanced Materials and Catalysis

• Research has also focused on the synthesis and application of cyclobutyl-containing azetidines in the development of advanced materials and as catalysts in asymmetric synthesis. For example, N-(ferrocenylmethyl)azetidin-2-yl(diphenyl)methanol and its derivatives have been evaluated for their catalytic properties in asymmetric addition reactions, demonstrating the utility of cyclobutyl groups in enhancing catalytic efficiency and selectivity (Wang et al., 2008).